Cas no 384369-73-7 (ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 384369-73-7
• MF: C₂₂H₂₂BrFO₄
• MW: 449.310089588165
• CID: 6005349
• PubChem ID: 1935364
• Update Time: 2025-09-28

ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate
• ethyl 6-bromo-2-(tert-butyl)-5-((4-fluorobenzyl)oxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-2-(1,1-dimethylethyl)-5-[(4-fluorophenyl)methoxy]-, ethyl ester
• ethyl 6-bromo-2-tert-butyl-5-[(4-fluorophenyl)methoxy]-1-benzofuran-3-carboxylate
• 384369-73-7
• AKOS002163744
• Oprea1_844410
• F1190-0262

• Inchi： 1S/C22H22BrFO4/c1-5-26-21(25)19-15-10-18(27-12-13-6-8-14(24)9-7-13)16(23)11-17(15)28-20(19)22(2,3)4/h6-11H,5,12H2,1-4H3
• InChI Key： JRWPQOMSKXLNLG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC3=CC=C(F)C=C3)C=C2C(C(OCC)=O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 448.06855g/mol
• Monoisotopic Mass: 448.06855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 515.4±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate

Ethyl 6-Bromo-2-Tert-Butyl-5-(4-Fluorophenyl)Methoxy-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate, with the CAS number 384369-73-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzofuran ring system substituted with various functional groups. The presence of a bromine atom at the 6-position, a tert-butyl group at the 2-position, and a methoxy group attached to a 4-fluorophenyl ring at the 5-position makes this molecule highly versatile in terms of reactivity and potential applications.

The benzofuran core of this compound is a key structural feature that contributes to its unique properties. Benzofurans are known for their aromaticity and stability, making them valuable scaffolds in drug design. Recent studies have highlighted the potential of benzofuran derivatives as antioxidants, anti-inflammatory agents, and even as anticancer drugs. The substitution pattern in ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate further enhances its functionality, as the bromine atom can act as an electron-withdrawing group, while the tert-butyl group provides steric bulk, influencing the molecule's conformation and reactivity.

One of the most notable aspects of this compound is its methoxy group attached to a 4-fluorophenyl ring. This substituent not only increases the molecule's lipophilicity but also introduces electronic effects that can modulate its interaction with biological targets. Recent research has demonstrated that such substituents can significantly impact the pharmacokinetics and bioavailability of drugs. For instance, studies have shown that methoxy groups can improve intestinal absorption and metabolic stability, making this compound a promising candidate for drug delivery systems.

The carboxylic acid ester functionality in ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate adds another layer of complexity to its structure. Ester groups are commonly used in organic synthesis as protecting groups or as part of bioisosteric replacements. In this case, the ester group may play a role in modulating the compound's reactivity during synthesis or in biological systems. Recent advancements in ester chemistry have opened new avenues for using such groups in click chemistry and other modular synthesis techniques.

From a synthetic standpoint, ethyl 6-bromo-2-tert-butyl-5-(4-fluorophenyl)methoxy-1-benzofuran-3-carboxylate is typically prepared through multi-step processes involving nucleophilic aromatic substitution, Friedel-Crafts alkylation, and esterification reactions. The synthesis requires careful optimization to ensure high yields and purity, given the complexity of the molecule. Researchers have recently explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production of such compounds, reducing reaction times and improving scalability.

In terms of applications, this compound has shown potential in several areas. Its bromine atom makes it a suitable substrate for various nucleophilic substitutions, which can be exploited in drug design to introduce bioactive moieties. Additionally, the tert-butyl group provides steric hindrance, which can be advantageous in designing molecules with specific binding affinities to biological targets. Recent studies have also investigated its use as a precursor for synthesizing more complex molecules with enhanced pharmacological activities.

Another intriguing aspect of ethyl 6-bromo-2-tert-butyl5-(4-fluoropheny)methoxy1-benzofuran3-carboxylate is its ability to participate in supramolecular interactions. The combination of its aromatic rings and bulky substituents allows it to form π–π interactions and van der Waals forces with other molecules. This property has led to its exploration as a component in self-assembled monolayers and other nanomaterials with potential applications in sensors and electronics.

Looking ahead, ongoing research aims to further elucidate the properties and applications of ethyl 6-bromo2-tert-butyl5-(4-fluoropheny)methoxy1-benzofuran3-carboxylate. Advances in computational chemistry are being utilized to predict its interactions with biological targets, while experimental studies continue to explore its synthetic versatility and pharmacological potential. As our understanding of this compound deepens, it is likely to find new roles in both academic research and industrial applications.